Cas no 70152-27-1 (1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine)

• Product Name: 1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine
• CAS No: 70152-27-1
• MF: C₂₁H₂₅N
• MW: 291.429905653
• MDL: MFCD18800726
• CID: 1077125
• PubChem ID: 18364720
• Update Time: 2025-04-20

1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(3-phenylpropyl)-1,2,3,6-tetrahydropyridine
• 1Benzyl-4-(3-phenylpropyl)-1,2,3,6-tetrahydropyridine
• 1-Benzyl-4-(3-phenylpropyl)-1,2,5,6-tetrahydropyridin
• AGN-PC-01V028
• FT-0685205
• RP08084
• SureCN7868181
• DTXSID80593142
• SCHEMBL7868181
• AKOS015949299
• 1-BENZYL-4-(3-PHENYLPROPYL)-1,2-3-6-TETRAHYDROPYRIDINE[70152-27-1]
• AS-69654
• J-504288
• SB55201
• CS-W001619
• 70152-27-1
• MFCD18800726
• RJKHELOCNIIEFU-UHFFFAOYSA-N
• s11213
• 1-benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine
• 1-Benzyl-4-(3-phenylpropyl)-3,6-dihydro-2H-pyridine

• MDL： MFCD18800726
• Inchi： 1S/C21H25N/c1-3-8-19(9-4-1)12-7-13-20-14-16-22(17-15-20)18-21-10-5-2-6-11-21/h1-6,8-11,14H,7,12-13,15-18H2
• InChI Key： RJKHELOCNIIEFU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC=C(CCCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 291.198699802g/mol
• Monoisotopic Mass: 291.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines